Cas no 102107-36-8 (Dodecanamide,N-[[5-(acetylamino)-8-quinolinyl]sulfonyl]-)

• Product Name: Dodecanamide,N-[[5-(acetylamino)-8-quinolinyl]sulfonyl]-
• CAS No: 102107-36-8
• MF: C₂₃H₃₃N₃O₄S
• MW: 447.590824842453
• CID: 228026
• PubChem ID: 59220
• Update Time: 2025-04-19

Dodecanamide,N-[[5-(acetylamino)-8-quinolinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Dodecanamide,N-[[5-(acetylamino)-8-quinolinyl]sulfonyl]-
• N-(5-acetamidoquinolin-8-yl)sulfonyldodecanamide
• AC1L1QPV
• AC1Q5QEG
• ACMC-1C94P
• AG-D-10433
• DODECANAMIDE, N-(5-ACETAMIDO-8-QUINOLYLSULFONYL)-
• N-(5-ACETAMIDO(QUINOLIN-8-YL))SULFONYLDODECANAMIDE
• N-(5-Acetamido-8-quinolylsulfonyl)dodecanamide
• N-Dodecanoyl-5-acetamido-8-quinolinesulfonamide
• DTXSID30144643
• 102107-36-8
• N-((5-Acetamidoquinolin-8-yl)sulfonyl)dodecanamide

• Inchi： 1S/C23H33N3O4S/c1-3-4-5-6-7-8-9-10-11-14-22(28)26-31(29,30)21-16-15-20(25-18(2)27)19-13-12-17-24-23(19)21/h12-13,15-17H,3-11,14H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key： UNTGZLCUHXWRKP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2=CC=CN=C12)NC(C)=O)(NC(CCCCCCCCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 447.21939
• Monoisotopic Mass: 447.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 105.23